Cas no 1567869-45-7 ((1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1567869-45-7
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 5797533
• PubChem ID: 86313171
• Update Time: 2025-06-23

(1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-α-(trifluoromethyl)-, (αS)-
• (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C8H6ClF3O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4,7,13H/t7-/m0/s1
• InChI Key： HCCWDTPILJKWCQ-ZETCQYMHSA-N
• SMILES： C1([C@@H](C(F)(F)F)O)=CC=CC=C1Cl

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 240.4±40.0 °C(Predicted)
• pka: 11.50±0.10(Predicted)

Additional information on (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1567869-45-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 1567869-45-7, has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its chiral center and fluorinated side chain, exhibits promising potential in various biochemical applications.

The molecular structure of (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol consists of a benzene ring substituted with a chlorine atom at the 2-position and an alcohol functional group linked to a trifluoromethyl-substituted ethyl chain. The presence of the stereocenter at the carbon adjacent to the hydroxyl group imparts chirality to the molecule, making it a valuable candidate for studying enantioselective processes in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol contributes to these desirable properties, making it an attractive moiety for medicinal chemists. Furthermore, the chlorophenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

Current research in the field of pharmaceutical chemistry has highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The enantiomeric purity of (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol is crucial for its efficacy and safety. Studies have demonstrated that slight variations in stereochemistry can lead to significant differences in pharmacological activity, underscoring the need for precise synthetic methodologies.

The synthesis of optically active compounds like (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol often involves complex multi-step processes. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric excess. These methods not only require meticulous planning but also necessitate rigorous analytical characterization to confirm the stereochemical integrity of the final product.

Recent advancements in computational chemistry have further facilitated the design and optimization of chiral molecules. Molecular modeling studies have provided insights into the binding modes of (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol with various biological targets, aiding in the development of more effective drug candidates. These computational approaches complement traditional experimental techniques, offering a synergistic approach to drug discovery.

The pharmacological profile of (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol has been explored in several preclinical studies. Its interaction with enzymes and receptors has been investigated to understand its potential therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain metabolic pathways, making it a promising lead for further development.

In conclusion, (1S)-1-(2-chlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1567869-45-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative therapeutic agents.